simarolide
simarolide
Brand Name:
Vulcanchem
CAS No.:
1260-58-8
VCID:
VC0073346
InChI:
InChI=1S/C27H36O9/c1-12-6-16(29)24(33)26(4)15(12)8-19-27(5)18(9-21(31)36-19)25(3,10-17(22(26)27)35-13(2)28)23(32)14-7-20(30)34-11-14/h12,14-19,22,29H,6-11H2,1-5H3/t12-,14-,15+,16+,17-,18+,19-,22-,25-,26+,27-/m1/s1
SMILES:
CC1CC(C(=O)C2(C1CC3C4(C2C(CC(C4CC(=O)O3)(C)C(=O)C5CC(=O)OC5)OC(=O)C)C)C)O
Molecular Formula:
C27H36O9
Molecular Weight:
504.6 g/mol
simarolide
CAS No.: 1260-58-8
Main Products
VCID: VC0073346
Molecular Formula: C27H36O9
Molecular Weight: 504.6 g/mol
| CAS No. | 1260-58-8 |
|---|---|
| Product Name | simarolide |
| Molecular Formula | C27H36O9 |
| Molecular Weight | 504.6 g/mol |
| IUPAC Name | [(1S,2S,4S,6R,7S,9R,13R,14R,16R,17S)-4-hydroxy-2,6,14,17-tetramethyl-3,11-dioxo-14-[(3R)-5-oxooxolane-3-carbonyl]-10-oxatetracyclo[7.7.1.02,7.013,17]heptadecan-16-yl] acetate |
| Standard InChI | InChI=1S/C27H36O9/c1-12-6-16(29)24(33)26(4)15(12)8-19-27(5)18(9-21(31)36-19)25(3,10-17(22(26)27)35-13(2)28)23(32)14-7-20(30)34-11-14/h12,14-19,22,29H,6-11H2,1-5H3/t12-,14-,15+,16+,17-,18+,19-,22-,25-,26+,27-/m1/s1 |
| Standard InChIKey | XNXXVFZJNZBURI-WCMQAIAJSA-N |
| Isomeric SMILES | C[C@@H]1C[C@@H](C(=O)[C@]2([C@H]1C[C@@H]3[C@@]4([C@@H]2[C@@H](C[C@@]([C@@H]4CC(=O)O3)(C)C(=O)[C@@H]5CC(=O)OC5)OC(=O)C)C)C)O |
| SMILES | CC1CC(C(=O)C2(C1CC3C4(C2C(CC(C4CC(=O)O3)(C)C(=O)C5CC(=O)OC5)OC(=O)C)C)C)O |
| Canonical SMILES | CC1CC(C(=O)C2(C1CC3C4(C2C(CC(C4CC(=O)O3)(C)C(=O)C5CC(=O)OC5)OC(=O)C)C)C)O |
| Synonyms | simarolide |
| PubChem Compound | 3081377 |
| Last Modified | Nov 11 2021 |
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